2-Benzyl-1-(diaminomethylidene)guanidine
Overview
Description
“2-Benzyl-1-(diaminomethylidene)guanidine” is a compound with the molecular formula C9H13N5 . It is also known as stenbolone, a synthetic androgenic steroid used for various purposes in the medical and scientific fields.
Synthesis Analysis
A sequential one-pot approach towards N, N ′-disubstituted guanidines from N -chlorophthalimide, isocyanides, and amines is reported. This strategy provides straightforward and efficient access to diverse guanidines in yields up to 81% through previously unprecedented N -phthaloylguanidines .
Molecular Structure Analysis
The molecular weight of “2-Benzyl-1-(diaminomethylidene)guanidine” is 191.23 g/mol . The InChIKey of the compound is IBWXAMPUVRBFIS-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
The compound has a molecular weight of 191.23 g/mol . It has a hydrogen bond donor count of 3 and a hydrogen bond acceptor count of 1 . The compound has a rotatable bond count of 3 . The topological polar surface area is 103 Ų . The compound has a complexity of 223 .
Scientific Research Applications
Activity-Based Probes (ABP) Development
2-Benzyl-1-(diaminomethylidene)guanidine has been used in the development of activity-based probes (ABPs). ABPs are molecules that bind covalently to the active form of an enzyme family, making them an attractive tool for target and biomarker identification and drug discovery .
Inhibition of Trypsin-Like Serine Proteases
This compound has shown inhibitory effects on trypsin-like serine proteases. The activity-based probes with a benzyl guanidine side chain showed the highest inhibitory effects in the panel .
Drug Discovery
The detailed enzymatic characterization of 2-Benzyl-1-(diaminomethylidene)guanidine and its inhibitory effects on various enzymes make it a potential candidate for drug discovery .
Proteomic Studies
The diversity of this library of activity-based probes combined with a detailed enzyme kinetic characterization will advance their applications in proteomic studies .
Labeling of Proteases
For the first time, it has been demonstrated that not only irreversible probes but also reversible probes can tightly label recombinant proteases and proteases released from human mast cells .
Inhibition of Thrombin
The piperidine-1-carboximidamide 41b, a derivative of 2-Benzyl-1-(diaminomethylidene)guanidine, is the most potent thrombin inhibitor with an IC 50 = .03 ± .001 µM. It is an equipotent inhibitor for trypsin-3 .
properties
IUPAC Name |
2-benzyl-1-(diaminomethylidene)guanidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N5/c10-8(11)14-9(12)13-6-7-4-2-1-3-5-7/h1-5H,6H2,(H6,10,11,12,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBWXAMPUVRBFIS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN=C(N)N=C(N)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00274547 |
Source
|
| Record name | 2-benzyl-1-(diaminomethylidene)guanidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00274547 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzyl-1-(diaminomethylidene)guanidine | |
CAS RN |
18030-95-0 |
Source
|
| Record name | 2-benzyl-1-(diaminomethylidene)guanidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00274547 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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